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Compound of Interest

1-(4-Chlorophenyl)-3-(4-
Compound Name:

fluorophenyl)urea
CAS No.: 404-51-3
Cat. No.: B1604727

Get Quote

Chemical Identity and Structural Significance

1-(4-Chlorophenyl)-3-(4-fluorophenyl)urea belongs to the N,N'-diarylurea class of
compounds. This structural motif is a cornerstone in modern medicinal chemistry, serving as a
"privileged scaffold" for the development of potent kinase inhibitors.[1][2] The central urea
group is an effective hydrogen bond donor and acceptor, which is critical for binding to the
hinge region of protein kinases.[1] The two flanking aryl rings—in this case, a 4-chlorophenyl
group and a 4-fluorophenyl group—are positioned to interact with specific hydrophobic pockets
within the kinase ATP-binding site. The specific halogen substitutions are not merely
decorative; they significantly influence the compound's electronic properties, lipophilicity, and
metabolic stability, thereby modulating its overall pharmacological profile.
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Phase 1: Broad Screening

Test compound at 1-10 uM

against a large kinase panel
(e.g., >300 kinases).

Analyze Inhibition Data:

Identify 'Hits'
(e.g., >80% inhibition)

Hits identified

No significant hits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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